Cas no 2227893-48-1 (rac-(1R,2R)-2-(2-fluoro-4-nitrophenyl)cyclopropylmethanamine)

• Product Name: rac-(1R,2R)-2-(2-fluoro-4-nitrophenyl)cyclopropylmethanamine
• CAS No: 2227893-48-1
• MF: C₁₀H₁₁FN₂O₂
• MW: 210.204945802689
• CID: 6212608
• PubChem ID: 165854185
• Update Time: 2025-06-09

rac-(1R,2R)-2-(2-fluoro-4-nitrophenyl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(2-fluoro-4-nitrophenyl)cyclopropylmethanamine
• 2227893-48-1
• EN300-1762184
• rac-[(1R,2R)-2-(2-fluoro-4-nitrophenyl)cyclopropyl]methanamine

• Inchi： 1S/C10H11FN2O2/c11-10-4-7(13(14)15)1-2-8(10)9-3-6(9)5-12/h1-2,4,6,9H,3,5,12H2/t6-,9+/m0/s1
• InChI Key： SXYDHCFJHCMGOU-IMTBSYHQSA-N
• SMILES： FC1C=C(C=CC=1[C@@H]1C[C@H]1CN)[N+](=O)[O-]

Computed Properties

• Exact Mass: 210.08045576g/mol
• Monoisotopic Mass: 210.08045576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 71.8Ų

Additional information on rac-(1R,2R)-2-(2-fluoro-4-nitrophenyl)cyclopropylmethanamine

Introduction to rac-(1R,2R)-2-(2-fluoro-4-nitrophenyl)cyclopropylmethanamine (CAS No. 2227893-48-1)

rac-(1R,2R)-2-(2-fluoro-4-nitrophenyl)cyclopropylmethanamine (CAS No. 2227893-48-1) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a cyclopropyl ring and a fluoro-substituted nitrophenyl group, which contribute to its potential biological activities and therapeutic applications.

The cyclopropyl moiety in rac-(1R,2R)-2-(2-fluoro-4-nitrophenyl)cyclopropylmethanamine is known for its strain energy and reactivity, which can influence the compound's pharmacokinetic properties. The presence of the fluoro substituent on the nitrophenyl group further enhances the compound's electronic and steric properties, making it an attractive candidate for various medicinal applications.

Recent studies have explored the potential of rac-(1R,2R)-2-(2-fluoro-4-nitrophenyl)cyclopropylmethanamine in the treatment of neurological disorders. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent neuroprotective effects by modulating specific neurotransmitter systems. The researchers found that rac-(1R,2R)-2-(2-fluoro-4-nitrophenyl)cyclopropylmethanamine can effectively reduce oxidative stress and inflammation in neuronal cells, thereby protecting them from damage caused by neurotoxic agents.

In addition to its neuroprotective properties, rac-(1R,2R)-2-(2-fluoro-4-nitrophenyl)cyclopropylmethanamine has shown promise in the field of cancer research. A 2023 study published in the Cancer Research journal demonstrated that this compound can selectively inhibit the growth of certain cancer cell lines while sparing normal cells. The mechanism of action involves the modulation of key signaling pathways involved in cell proliferation and apoptosis. These findings suggest that rac-(1R,2R)-2-(2-fluoro-4-nitrophenyl)cyclopropylmethanamine could be a valuable lead compound for the development of novel anticancer agents.

The synthesis of rac-(1R,2R)-2-(2-fluoro-4-nitrophenyl)cyclopropylmethanamine has been optimized through various synthetic routes to improve yield and purity. One notable method involves the use of asymmetric catalysis to achieve high enantioselectivity. This approach not only enhances the efficiency of the synthesis but also ensures that the desired enantiomer is produced with high purity, which is crucial for pharmaceutical applications.

The pharmacokinetic properties of rac-(1R,2R)-2-(2-fluoro-4-nitrophenyl)cyclopropylmethanamine have also been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high bioavailability and low toxicity make it a promising candidate for further preclinical and clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of rac-(1R,2R)-2-(2-fluoro-4-nitrophenyl)cyclopropylmethanamine in various therapeutic settings. Preliminary results from phase I trials have indicated that the compound is well-tolerated by patients and shows promising therapeutic effects. These findings have paved the way for more advanced clinical trials to further validate its potential as a therapeutic agent.

In conclusion, rac-(1R,2R)-2-(2-fluoro-4-nitrophenyl)cyclopropylmethanamine (CAS No. 2227893-48-1) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for the development of novel therapeutic agents for neurological disorders and cancer. Ongoing research and clinical trials are expected to provide further insights into its therapeutic potential and pave the way for its eventual use in clinical practice.